![molecular formula C13H20N2O3 B3811970 (3S*,4S*)-1-(3-furylmethyl)-4-(4-morpholinyl)-3-pyrrolidinol](/img/structure/B3811970.png)
(3S*,4S*)-1-(3-furylmethyl)-4-(4-morpholinyl)-3-pyrrolidinol
Overview
Description
(3S*,4S*)-1-(3-furylmethyl)-4-(4-morpholinyl)-3-pyrrolidinol is a chiral compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as FMP-3P and has a molecular formula of C16H24N2O2.
Mechanism of Action
The exact mechanism of action of (3S*,4S*)-1-(3-furylmethyl)-4-(4-morpholinyl)-3-pyrrolidinol is not fully understood. However, studies have shown that FMP-3P inhibits the growth of cancer cells by inducing apoptosis and cell cycle arrest. FMP-3P has also been found to inhibit the activity of various enzymes involved in cancer cell proliferation.
Biochemical and Physiological Effects:
(3S*,4S*)-1-(3-furylmethyl)-4-(4-morpholinyl)-3-pyrrolidinol has been found to have various biochemical and physiological effects. Studies have shown that FMP-3P has a low toxicity profile and does not cause significant adverse effects. FMP-3P has also been found to have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
One of the main advantages of using (3S*,4S*)-1-(3-furylmethyl)-4-(4-morpholinyl)-3-pyrrolidinol in lab experiments is its high potency and selectivity. FMP-3P has been found to be effective against various cancer cell lines and drug-resistant cancer cells. However, one of the limitations of using FMP-3P in lab experiments is its high cost and limited availability.
Future Directions
There are several future directions for the study of (3S*,4S*)-1-(3-furylmethyl)-4-(4-morpholinyl)-3-pyrrolidinol. One of the most significant future directions is the development of FMP-3P derivatives with improved potency and selectivity. Another future direction is the study of the mechanism of action of FMP-3P in more detail to identify new targets for cancer therapy. Additionally, the use of FMP-3P in combination with other anticancer drugs is an area of future research. Finally, the development of new methods for the synthesis of FMP-3P is also an area of future research.
Scientific Research Applications
(3S*,4S*)-1-(3-furylmethyl)-4-(4-morpholinyl)-3-pyrrolidinol has potential applications in various fields of scientific research. One of the most significant applications is in the field of medicinal chemistry. FMP-3P has been found to have potent anticancer activity against various cancer cell lines. It has also been found to be effective against drug-resistant cancer cells. FMP-3P has also been studied for its potential use in the treatment of Alzheimer's disease due to its ability to inhibit the aggregation of amyloid-beta peptides.
properties
IUPAC Name |
(3S,4S)-1-(furan-3-ylmethyl)-4-morpholin-4-ylpyrrolidin-3-ol | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20N2O3/c16-13-9-14(7-11-1-4-18-10-11)8-12(13)15-2-5-17-6-3-15/h1,4,10,12-13,16H,2-3,5-9H2/t12-,13-/m0/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WTLSQODRRLKESS-STQMWFEESA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2CN(CC2O)CC3=COC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1COCCN1[C@H]2CN(C[C@@H]2O)CC3=COC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(3S,4S)-1-(furan-3-ylmethyl)-4-morpholin-4-ylpyrrolidin-3-ol |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.